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Compound of Interest

Compound Name: Indacaterol-d3

Cat. No.: B8091949 Get Quote

The proper disposal of Indacaterol-d3, a deuterated analog of the long-acting β2-adrenergic

receptor agonist Indacaterol, is critical for maintaining laboratory safety, ensuring environmental

protection, and adhering to regulatory standards. As this compound is intended for research

purposes only and not for human or veterinary use, its disposal falls under regulations for

chemical and pharmaceutical waste.[1][2] This guide provides essential procedural information

for researchers, scientists, and drug development professionals to manage and dispose of

Indacaterol-d3 safely.

Hazard Profile and Safety Information
Based on the Safety Data Sheet (SDS), Indacaterol-d3 is classified as a hazardous

substance. Understanding its hazard profile is the first step in safe handling and disposal

planning. Personal protective equipment (PPE), including gloves, protective clothing, and

eye/face protection, should be worn when handling this compound.[3][4]

Table 1: Hazard Classification for Indacaterol-d3
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Hazard Class GHS Code Statement

Acute Toxicity (Oral) H302 Harmful if swallowed

Acute Toxicity (Dermal) H312 Harmful in contact with skin

Acute Toxicity (Inhalation) H332 Harmful if inhaled

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity H335 May cause respiratory irritation

Source: Cayman Chemical Safety Data Sheet

Step-by-Step Disposal Protocol
While a specific protocol for Indacaterol-d3 is not detailed in public regulations, a standardized

procedure based on federal and local guidelines for pharmaceutical waste should be followed.

The U.S. Environmental Protection Agency (EPA) regulates hazardous pharmaceutical waste

under the Resource Conservation and Recovery Act (RCRA).[5][6][7]

Step 1: Waste Characterization
The first step is to determine if the Indacaterol-d3 waste is classified as hazardous waste.

Listed Waste: Check if Indacaterol is on the EPA's P- or U-lists of hazardous wastes.[6]

Characteristic Waste: Even if not listed, the waste may be considered hazardous if it exhibits

characteristics of ignitability, corrosivity, reactivity, or toxicity.[7] Given its hazard profile

(harmful if swallowed, inhaled, or in contact with skin), it should be managed as, at minimum,

a non-hazardous pharmaceutical waste requiring special handling.

Step 2: Segregation and Collection
Proper segregation is crucial to prevent accidental exposure and ensure compliant disposal.

Designate a Waste Container: Use a dedicated, clearly labeled, and sealable container for

Indacaterol-d3 waste. The container must be in good condition and compatible with the
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chemical.

Labeling: Label the container with "Hazardous Waste" (if applicable), the full chemical name

("Indacaterol-d3"), and the associated hazard pictograms.

Accumulation: Store the waste container in a designated, secure satellite accumulation area

within or near the laboratory. Do not mix with other waste streams unless explicitly permitted

by your institution's Environmental Health and Safety (EHS) office.[8]

Step 3: Disposal and Removal
Disposal of pharmaceutical waste must be handled by a licensed hazardous waste contractor.

Contact EHS: Notify your institution's EHS department to arrange for the pickup of the waste

container.[8]

Prohibited Actions:

DO NOT dispose of Indacaterol-d3 down the drain. The EPA's "Subpart P" regulations

explicitly prohibit the sewering of hazardous waste pharmaceuticals.[5][6] The SDS also

warns against allowing the substance to enter sewers or groundwater.

DO NOT place Indacaterol-d3 waste in regular trash or biohazardous waste bags.

Treatment Method: The standard and required method for treating pharmaceutical waste is

incineration at a permitted medical waste treatment facility.[5][7][9] This ensures the

complete destruction of the active chemical components.

Step 4: Documentation
Maintain accurate records of the waste generated and disposed of, in accordance with your

institution's policies and regulatory requirements. For certain substances, the DEA requires

specific forms (e.g., Form 41 for controlled substance destruction), though this is not specified

for Indacaterol-d3.[6]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of Indacaterol-d3 in a laboratory setting.

Indacaterol-d3 Disposal Workflow

Phase 1: Preparation & Characterization

Phase 2: Segregation & Accumulation

Phase 3: Final Disposal
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Indacaterol-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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